4-({[5-(2-Methoxyphenyl)-1,3,4-oxadiazol-2-yl]thio}acetyl)morpholine

• Molecular Formula: C15H17N3O4S
• Molecular Weight: 335.4 g/mol
• IUPAC Name: 2-[[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-1-morpholin-4-ylethanone
• InChI: InChI=1S/C15H17N3O4S/c1-20-12-5-3-2-4-11(12)14-16-17-15(22-14)23-10-13(19)18-6-8-21-9-7-18/h2-5H,6-10H2,1H3
• InChI Key: MYKAZLOYQVDNHY-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1C2=NN=C(O2)SCC(=O)N3CCOCC3

Description

4-({[5-(2-Methoxyphenyl)-1,3,4-oxadiazol-2-yl]thio}acetyl)morpholine, also known as MOTAM, is a chemical compound that has gained significant interest in the field of scientific research due to its potential applications in various areas such as medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of 4-({[5-(2-Methoxyphenyl)-1,3,4-oxadiazol-2-yl]thio}acetyl)morpholine is not fully understood. However, it is believed to act by inhibiting the activity of enzymes such as cyclooxygenase-2 (COX-2) and phospholipase A2 (PLA2), which are involved in the production of inflammatory mediators. It has also been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
4-({[5-(2-Methoxyphenyl)-1,3,4-oxadiazol-2-yl]thio}acetyl)morpholine has been shown to have several biochemical and physiological effects. In vitro studies have demonstrated its ability to inhibit the production of inflammatory mediators such as prostaglandins and leukotrienes. It has also been shown to induce apoptosis in cancer cells and inhibit their proliferation. In vivo studies have shown that it can reduce inflammation and pain in animal models of arthritis and neuropathic pain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-({[5-(2-Methoxyphenyl)-1,3,4-oxadiazol-2-yl]thio}acetyl)morpholine in lab experiments is its high solubility in organic solvents, which makes it easy to dissolve and work with. It also has a relatively low toxicity, which makes it safe to use in vitro and in vivo studies. However, one of the limitations of using 4-({[5-(2-Methoxyphenyl)-1,3,4-oxadiazol-2-yl]thio}acetyl)morpholine is its relatively high cost compared to other compounds that have similar properties.

Future Directions

There are several future directions for the study of 4-({[5-(2-Methoxyphenyl)-1,3,4-oxadiazol-2-yl]thio}acetyl)morpholine. One area of interest is the development of more efficient and cost-effective synthesis methods. Another area of interest is the investigation of its potential use as a drug delivery system for the targeted delivery of therapeutic agents. Additionally, further studies are needed to fully understand its mechanism of action and to explore its potential applications in other areas of scientific research.

Synthesis Methods

The synthesis of 4-({[5-(2-Methoxyphenyl)-1,3,4-oxadiazol-2-yl]thio}acetyl)morpholine involves a multi-step process that starts with the reaction between 2-methoxyphenyl hydrazine and thioacetic acid, followed by the reaction between the resulting compound and morpholine. The final step involves the reaction between the obtained compound and potassium carbonate in the presence of 4-chloro-5-methyl-1,2,3-dithiazolium chloride. The product obtained is a white crystalline powder that is soluble in organic solvents such as dimethyl sulfoxide and dimethylformamide.

Scientific Research Applications

4-({[5-(2-Methoxyphenyl)-1,3,4-oxadiazol-2-yl]thio}acetyl)morpholine has been extensively studied for its potential applications in various areas of scientific research. In medicinal chemistry, it has been investigated for its anti-inflammatory, analgesic, and anti-cancer properties. It has also been studied for its potential use as a diagnostic tool for the detection of cancer cells. In biochemistry, it has been used as a probe to study the structure and function of proteins. In pharmacology, it has been studied for its potential use as a drug delivery system.